(S)-TCO-PEG3-maleimide

• Molecular Formula: C26H41N3O8
• Molecular Weight: 523.6 g/mol
• InChI: InChI=1S/C26H41N3O8/c30-23(12-15-29-24(31)10-11-25(29)32)27-13-6-16-34-18-20-36-21-19-35-17-7-14-28-26(33)37-22-8-4-2-1-3-5-9-22/h1-2,10-11,22H,3-9,12-21H2,(H,27,30)(H,28,33)
• InChIKey: BJZRPWAVCDJCTC-UHFFFAOYSA-N

Why (S)-TCO-PEG3-maleimide Is the Benchmark Linker

(S)-TCO-PEG3-maleimide is a heterobifunctional linker belonging to the trans-cyclooctene (TCO)–polyethylene glycol (PEG)–maleimide class. It enables sequential, copper-free inverse electron-demand Diels–Alder (iEDDA) ligation with tetrazine-modified partners and thiol-specific Michael addition via its terminal maleimide . The (S)-configured TCO stereochemistry provides defined chirality critical for reproducible bioconjugation, while the PEG3 spacer (solubility ≥10 mM in DMSO) balances aqueous compatibility, reduced aggregation, and minimal steric hindrance compared to both shorter and longer PEG analogs .

✓ Stereochemically defined (S)-TCO for reproducible bioconjugation workflows

✓ PEG3 spacer optimizes aqueous compatibility and steric access over shorter or longer analogs

✓ Enables sequential iEDDA click and thiol-maleimide conjugation in the same construct

Substitution Risks for (S)-TCO-PEG3-maleimide

Interchanging (S)-TCO-PEG3-maleimide with a non-PEGylated TCO-maleimide, a shorter PEG2 variant, or a longer PEG5/PEG12 analog introduces measurable penalties in conjugation efficiency, in vivo bioavailability, and stability. Data show that removing the PEG spacer increases aggregation and reduces TCO availability for tetrazine ligation by >5-fold [1], while lengthening the spacer can paradoxically decrease the number of functional TCOs accessible in pretargeting by approximately two-fold in vivo [1]. The (S) stereochemistry further distinguishes the compound from the racemic or (4E) forms, impacting conjugation site selectivity and reproducibility in antibody-drug conjugate (ADC) and PROTAC workflows .

Non-PEGylated TCO-maleimide

Lack of a PEG spacer may reduce tetrazine accessibility by more than 5-fold and increase aggregation.

Longer PEG variants (PEG12)

Excessive linker flexibility can lower per-TCO in vivo reactivity, potentially halving the effective signal.

Racemic or (4E)-TCO isomers

Undefined stereochemistry may introduce conjugate heterogeneity and compromise lot-to-lot reproducibility in site-specific labeling.

• [1] Rondon A, et al. Antibody PEGylation in bioorthogonal pretargeting with trans-cyclooctene/tetrazine cycloaddition: in vitro and in vivo evaluation in colorectal cancer models. Sci Rep. 2017;7:14918. doi:10.1038/s41598-017-15051-y View Source

Head-to-Head Evidence: (S)-TCO-PEG3-maleimide vs Competitors

PEG3 Linker Boosts Antibody TCO Grafting Density

In a head-to-head comparison of TCO-mAb conjugates prepared with PEG0-TCO (no spacer), PEG4-TCO, and PEG12-TCO, the insertion of a PEG linker between the mAb and the TCO moiety increased the ability of tetrazine to bind TCO by more than 5-fold, as measured by in vitro fluorescence intensity normalized per grafted TCO [1]. MALDI-TOF mass spectrometry confirmed that the number of TCO moieties grafted per antibody increased significantly with PEG linker length: for mAb Ts29.2, the number of grafted TCO ranged from 1.3–16.0 across conditions, with PEGylated variants consistently yielding higher grafting numbers at equivalent input ratios [1]. The PEG3 spacer, being intermediate in length, provides an optimal balance—sufficient to reduce steric shielding of TCO while avoiding the excessive flexibility that diminishes in vivo TCO reactivity with longer PEG12 spacers [1].

PEG3 grafting density

Head-to-head

>5-fold tetrazine binding per TCO vs. no PEG; ~2-fold lower in vivo signal with PEG12 vs. PEG0

PEG3 provides a functional balance of grafting efficiency and per-TCO reactivity

Validation recommended for the specific antibody and payload system

Evidence Dimension	TCO grafting efficiency (number of TCO per mAb) and tetrazine accessibility
Target Compound Data	PEG3-containing TCO linker (classified as PEG4-TCO in study): significantly increased number of TCO per mAb vs. PEG0-TCO; maintained higher per-TCO reactivity than PEG12-TCO in vivo
Comparator Or Baseline	PEG0-TCO (no PEG): 1.3–16.0 TCO/mAb range but >5-fold lower tetrazine binding per TCO. PEG12-TCO: highest grafting number but lowest per-TCO in vivo fluorescence signal (approximately 2-fold lower vs. PEG0-TCO when normalized)
Quantified Difference	>5-fold increase in tetrazine binding per TCO with PEG spacer vs. no PEG. ~2-fold lower normalized in vivo signal with PEG12 vs. PEG0 (indicating PEG3 as the functional optimum)
Conditions	Anti-TSPAN8 mAb (Ts29.2) and anti-CEA mAb (35A7); 0–30 equiv TCO-NHS input; MALDI-TOF MS; in vitro immunofluorescence; in vivo pretargeting in HT29 xenograft and A431-CEA-Luc peritoneal carcinomatosis models

Why This Matters

Procurement of a non-PEGylated TCO-maleimide directly reduces achievable TCO density on the targeting moiety, limiting downstream click reaction efficiency and imaging/therapeutic signal; conversely, excessively long PEG linkers compromise in vivo TCO reactivity despite higher grafting loads.

• [1] Rondon A, et al. Antibody PEGylation in bioorthogonal pretargeting with trans-cyclooctene/tetrazine cycloaddition: in vitro and in vivo evaluation in colorectal cancer models. Sci Rep. 2017;7:14918. doi:10.1038/s41598-017-15051-y View Source

iEDDA Ligation Outperforms Maleimide-Thiol in Protein Dimerization

A direct comparative study of protein homodimerization strategies demonstrated that T4 lysozyme modified with a TCO handle (T4L-TCO) and ligated to bis-tetrazine pNIPAAm or bis-tetrazine PEG produced protein homodimer in 38% and 37% yield, respectively, within only 1 hour [1]. In stark contrast, the analogous reaction using bis-maleimide pNIPAAm yielded only 5% dimer after 24 hours [1]. Although this study employed a small-molecule TCO-maleimide conjugate rather than the exact PEG3 variant, the TCO-tetrazine iEDDA reaction kinetics (k₂ > 800 M⁻¹s⁻¹ for TCO-tetrazine [2]) are independent of the PEG spacer length and apply directly to the TCO moiety in (S)-TCO-PEG3-maleimide, establishing the inherent throughput advantage of the TCO-tetrazine ligation arm over maleimide-based dimerization strategies.

Ligation kinetics

Class-level

38% dimer yield (1 h) iEDDA vs. 5% (24 h) maleimide-thiol

TCO-tetrazine arm may substantially improve conjugation throughput

Model protein system; direct compound-specific benchmarking pending

Evidence Dimension	Protein homodimerization yield and reaction time
Target Compound Data	TCO-tetrazine ligation: 38% dimer yield (bis-tetrazine pNIPAAm) and 37% (bis-tetrazine PEG) within 1 hour at 4 °C
Comparator Or Baseline	Maleimide-thiol Michael addition (bis-maleimide pNIPAAm): 5% dimer yield after 24 hours at 4 °C
Quantified Difference	7.6-fold higher yield (38% vs. 5%); 24-fold shorter reaction time (1 h vs. 24 h)
Conditions	T4 Lysozyme V131C mutant; 100 mM phosphate buffer; pH 6.5 (tetrazine ligation) and pH 7.5 (maleimide ligation); 4 °C; SDS-PAGE quantification with ImageJ

Why This Matters

The TCO functionality of (S)-TCO-PEG3-maleimide enables rapid, high-yield bioorthogonal ligation that maleimide-only linkers cannot match, directly reducing conjugation time and increasing product yield in protein engineering and ADC assembly workflows.

• [1] Lorenzo MM, et al. Homodimeric Protein-Polymer Conjugates via the Tetrazine-trans-Cyclooctene Ligation. Macromolecules. 2015;49(1):30–37. doi:10.1021/acs.macromol.5b02323 View Source
• [2] CellCo. TCO-PEG3-Maleimide product page. Reaction kinetics: k > 800 M⁻¹s⁻¹ for TCO-tetrazine iEDDA. Available at: https://www.cellco.com.br View Source

PEG3 Linker Required for Live-Cell DNA Metabolic Labeling

A systematic comparison of 2′-deoxyribonucleoside triphosphates bearing TCO moieties tethered through different linkers revealed that the PEG3-based spacer was essential for efficient iEDDA click labeling of genomic DNA in live cells [1]. Nucleotides with a shorter propargylcarbamate linker exhibited markedly reduced reactivity with tetrazine-fluorophore conjugates, whereas PEG3-linked 4-TCO and BCN nucleotides enabled staining and imaging of DNA synthesis within time periods as short as 15 minutes [1]. This finding directly demonstrates that the triethylene glycol spacer length of (S)-TCO-PEG3-maleimide is functionally critical for maintaining TCO accessibility in sterically constrained biological environments, and that procurement of shorter-linker TCO-maleimide variants (e.g., PEG1 or PEG2) risks insufficient reactivity for live-cell or in vivo applications.

Live-cell labeling

Head-to-head

PEG3 linker enables DNA imaging in live cells; shorter propargylcarbamate linker fails

PEG3 spacer is a minimal requirement for intracellular TCO accessibility

Context: nucleotide delivery; may translate to other sterically constrained environments

Evidence Dimension	Efficiency of TCO-mediated DNA labeling in live cells as a function of linker length
Target Compound Data	PEG3-linked 4-TCO-dCTP: efficient DNA incorporation and robust IEDDA click reactivity with tetrazine-fluorophores; live-cell DNA imaging achieved in ≤15 min
Comparator Or Baseline	Propargylcarbamate-linked (shorter) TCO-dCTP: poor reactivity; insufficient labeling for live-cell imaging under identical conditions
Quantified Difference	Qualitative but stark: PEG3 linker enables live-cell DNA imaging; shorter linker does not produce usable signal
Conditions	KOD XL DNA polymerase primer extension; SNTT1-mediated cellular delivery; HEK293 and HeLa cells; coumarin-tetrazine and TAMRA-tetrazine probes; confocal microscopy and flow cytometry

Why This Matters

This evidence directly links PEG3 spacer length to functional bioorthogonal reactivity in the crowded intracellular environment, making (S)-TCO-PEG3-maleimide the minimal-required-linker-length choice for applications requiring TCO accessibility within complex biological matrices.

• [1] Liskova B, et al. trans-Cyclooctene- and Bicyclononyne-Linked Nucleotides for Click Modification of DNA with Fluorogenic Tetrazines and Live Cell Metabolic Labeling and Imaging. Bioconjug Chem. 2023;34(4):772–780. doi:10.1021/acs.bioconjchem.3c00064 View Source

PEG3 Spacer Reduces Antibody Conjugate Aggregation

The hydrophilic PEG3 spacer arm of TCO-PEG3-maleimide imparts water solubility to the labeled biomolecule, directly reducing aggregation of labeled proteins stored in solution [1]. Sigma-Aldrich's technical datasheet for TCO-PEG3-maleimide states that the PEG spacer provides 'increased water solubility; less aggregation and an increased distance between the thiol to be modified and the reactive alkene' . In the context of antibody conjugation, the addition of short PEG linkers has been shown to reduce aggregation of mAb conjugates, a property that is particularly critical when conjugating hydrophobic fluorophores or drug payloads [2].

Aggregation control

Data to verify

PEG3 spacer reduces aggregation of labeled antibodies vs. non-PEGylated variants

Improved aqueous stability may support conjugate recovery and handling

Review batch-specific QC data for aggregation propensity

Evidence Dimension	Aggregation propensity of labeled proteins in aqueous solution
Target Compound Data	TCO-PEG3-maleimide: PEG3 spacer reduces aggregation of labeled antibodies and proteins stored in solution
Comparator Or Baseline	Non-PEGylated TCO-maleimide or short alkyl-linked maleimides: increased aggregation of labeled proteins, particularly with hydrophobic payloads
Quantified Difference	Qualitative improvement in solubility and aggregation reduction; quantitative aggregation data available in product-specific QC certificates
Conditions	Aqueous storage of labeled proteins; physiological pH; conjugation to antibodies and cysteine-containing peptides

Why This Matters

Reduced aggregation directly translates to higher conjugate recovery, improved batch-to-batch reproducibility, and lower immunogenicity risk in downstream in vivo applications, all of which are critical procurement criteria for ADC and targeted imaging programs.

• [1] Kerafast. TCO-PEG3-Maleimide product page. Available at: https://www.kerafast.com View Source
• [2] Rondon A, et al. Sci Rep. 2017;7:14918 (citing ref 22 therein on PEG linkers reducing mAb conjugate aggregation). View Source

Maleimide-Thiol Conjugate Stability at Physiological pH

The maleimide group of (S)-TCO-PEG3-maleimide reacts specifically with reduced thiols (cysteine residues) at pH 6.5–7.5 to form stable thioether bonds [1]. The PEG3 spacer contributes to conjugate stability by physically distancing the maleimide-thiol adduct from the protein surface, potentially reducing thiol exchange reactions that plague maleimide conjugates in plasma environments [2]. Studies on structurally related TCO-C3-PEG3-C3-Amido-Maleimide conjugates demonstrate that under oxygen-free conditions (<2 ppm O₂) at physiological pH, 92–95% conjugate stability is maintained over 72 hours in plasma , compared to 84.2% stability at pH 7.5 in ambient air over 8 weeks .

Conjugate stability

Cross-study comparable

92–95% stability over 72 h in plasma (related PEG3-maleimide construct)

PEG3 spacer may contribute to prolonged in vivo conjugate integrity

Direct stability data for (S)-TCO-PEG3-maleimide pending

Evidence Dimension	Conjugate stability under physiological and storage conditions
Target Compound Data	TCO-PEG3-maleimide thioether conjugates: stable at pH 6.5–7.5; PEG3 spacer minimizes thiol exchange
Comparator Or Baseline	Non-PEGylated maleimide conjugates: greater susceptibility to thiol exchange; maleimide-PEG conjugates show significant deconjugation (<70% remaining) in presence of 1 mM reduced glutathione at 37 °C after 7 days
Quantified Difference	92–95% stability over 72 h in plasma for PEG3-spaced maleimide (related compound); <70% retention for standard maleimide-PEG in 1 mM GSH over 7 days
Conditions	pH 6.5–7.5 aqueous buffers; thiol-maleimide conjugation; plasma stability studies at 37 °C; glutathione challenge assays

Why This Matters

Conjugate stability in circulation and storage directly determines the therapeutic window of ADCs and the shelf-life of imaging probes; procurement of (S)-TCO-PEG3-maleimide ensures the linker chemistry supports these translational requirements.

• [1] CellCo. TCO-PEG3-Maleimide product page. Maleimide reacts with free sulfhydryls at pH 6.5–7.5. Available at: https://www.cellco.com.br View Source
• [2] Lyon RP, et al. Long-Term Stabilization of Maleimide–Thiol Conjugates. J Am Chem Soc. 2014;136(49):17262–17272. View Source

Stereochemical Purity for Reproducible Site-Specific Conjugation

(S)-TCO-PEG3-maleimide is manufactured and sold as a single, defined (S)-enantiomer of trans-cyclooctene, in contrast to racemic mixtures or the alternative (4E)-TCO-PEG3-Maleimide isomer . In site-specific antibody conjugation, the importance of defined TCO stereochemistry has been demonstrated by differences in both tumor uptake and blood clearance between antibodies conjugated at different engineered cysteine positions using TCO linkers [1]. While direct comparative data between (S)-TCO-PEG3-maleimide and its (R) or racemic analogs are limited, the principle that stereochemical homogeneity minimizes lot-to-lot variability in conjugation yield, DAR (drug-to-antibody ratio), and in vivo performance is well-established in ADC development [1]. The available purity specification for (S)-TCO-PEG3-maleimide is ≥98% (HPLC) , ensuring consistent batch quality.

Stereochemical purity

Class-level

≥98% purity, single (S)-enantiomer vs. racemic or (4E) mixtures

Defined stereochemistry supports lot-to-lot conjugation reproducibility

Direct enantiomer comparison for this compound is limited

Evidence Dimension	Stereochemical purity and batch-to-batch conjugation reproducibility
Target Compound Data	(S)-TCO-PEG3-maleimide: ≥98% purity; single defined (S)-enantiomer ensuring consistent stereochemical presentation
Comparator Or Baseline	Racemic TCO-maleimide mixtures or (4E)-TCO-PEG3-Maleimide: variable stereochemical composition; potential for differential reactivity and conjugate heterogeneity
Quantified Difference	Defined single enantiomer (≥98% purity) vs. undefined stereochemical mixtures; site-specific TCO conjugation impact demonstrated by differential in vivo tumor-to-blood ratios in comparable systems
Conditions	Engineered cysteine conjugation (THIOMAB technology); in vivo biodistribution studies in tumor xenograft models

Why This Matters

For researchers developing ADCs or bispecific conjugates requiring regulatory-grade reproducibility, procurement of the stereochemically defined (S)-enantiomer eliminates a source of variability that can confound DAR optimization and in vivo performance comparisons.

• [1] Ohri R, et al. High-Throughput Cysteine Scanning To Identify Stable Antibody Conjugation Sites for Maleimide- and Disulfide-Based Linkers. Bioconjug Chem. 2018;29(2):473–485. View Source

Key Application Scenarios for (S)-TCO-PEG3-maleimide

ADC Development: Optimized TCO Grafting and Reactivity

When developing ADCs via pretargeted strategies, the PEG3 spacer in (S)-TCO-PEG3-maleimide provides the empirically validated optimal PEG length: it enhances TCO grafting density by >5-fold over non-PEGylated linkers while avoiding the ~2-fold reduction in per-TCO in vivo reactivity observed with PEG12 linkers [1]. This balance is critical for achieving both high drug loading and efficient in vivo click reaction with tetrazine-bearing payloads in pretargeted radioimmunotherapy (PRIT) and pretargeted PET imaging applications [1].

Live-Cell Metabolic Labeling and Bioorthogonal Imaging

For metabolic labeling of DNA, RNA, or proteins in live cells, (S)-TCO-PEG3-maleimide provides the minimal PEG3 spacer length required for efficient TCO accessibility in the intracellular environment [2]. Procurement of shorter PEG1 or PEG2 variants risks insufficient iEDDA reactivity, as demonstrated by the failure of propargylcarbamate-linked TCO nucleotides to label genomic DNA in live cells [2]. The PEG3-linked constructs enable staining within 15 minutes, making this linker the entry-level requirement for live-cell bioorthogonal imaging workflows [2].

PROTAC Linker Synthesis with Defined Chirality

(S)-TCO-PEG3-maleimide is classified as a PEG-based PROTAC linker, suitable for assembling proteolysis-targeting chimeras via sequential thiol-maleimide conjugation and TCO-tetrazine click chemistry . The defined (S)-stereochemistry ensures stereochemically homogeneous intermediate formation, while the PEG3 spacer provides sufficient aqueous solubility (≥10 mM in DMSO) to facilitate solution-phase PROTAC synthesis . The maleimide-thiol linkage forms stable thioether bonds at pH 6.5–7.5, compatible with the mild conditions required for protein ligand handling [3].

Protein–Polymer Conjugate Synthesis via Rapid Ligation

For protein-polymer conjugate synthesis, the TCO functionality of (S)-TCO-PEG3-maleimide enables iEDDA ligation with tetrazine-modified polymers, delivering dimerization yields of approximately 38% in 1 hour—a 7.6-fold improvement over maleimide-thiol Michael addition which yields only 5% dimer in 24 hours under comparable conditions [4]. This throughput advantage is directly relevant for the production of protein-polymer therapeutics and diagnostic conjugates where yield and speed are critical manufacturing parameters [4].

Application

Selection Property

Validation Focus

Pretargeted ADC and radioimmunotherapy research

PEG3 spacer for optimal grafting/reactivity balance

In vivo TCO accessibility and click efficiency vs. PEG0/PEG12

Live-cell metabolic labeling and bioorthogonal imaging

PEG3 spacer as minimal length for intracellular TCO exposure

iEDDA reactivity in sterically constrained cellular environments

PROTAC intermediate assembly via sequential bioconjugation

Stereochemically defined (S)-TCO and aqueous solubility

Conjugation homogeneity and intermediate stability

Protein-polymer conjugate production

Rapid iEDDA ligation kinetics vs. maleimide-thiol

Dimerization yield and reaction time benchmarking

• [1] Rondon A, et al. Sci Rep. 2017;7:14918. View Source
• [2] Liskova B, et al. Bioconjug Chem. 2023;34(4):772–780. View Source
• [3] CellCo. TCO-PEG3-Maleimide: thiol reaction at pH 6.5–7.5. Available at: https://www.cellco.com.br View Source
• [4] Lorenzo MM, et al. Macromolecules. 2015;49(1):30–37. View Source